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Compound of Interest

Compound Name: Ethyl 3-nitrocinnamate

Cat. No.: B181331

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal Safety Data Sheet (SDS). All laboratory work should be
conducted in accordance with institutional safety policies and after consulting the most recent
SDS provided by the chemical supplier.

Chemical Identification and Physical Properties

Ethyl 3-nitrocinnamate is an aromatic cinnamic acid ester. Accurate identification and
understanding its physical properties are foundational to its safe handling.

Identifier Value Citation

ethyl (E)-3-(3-nitrophenyl)prop-
IUPAC Name M E-3H Phenybprop [1][2]
2-enoate

Ethyl m-nitrocinnamate, 3-
Synonyms L . [21[3]
Nitrocinnamic acid ethyl ester

CAS Number 5396-71-4 [1112][3]
Molecular Formula C11H11NOa [1]12]
Molecular Weight 221.21 g/mol [11[2]
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Physical Property Value Citation
Appearance Solid [4]
Melting Point 74-76°C [3]
Boiling Point 347°C [3]
Density 1.237 g/cm3 [3]
Flash Point 155°C [3]

Hazard Classification and Toxicological Summary

The hazard classification for Ethyl 3-nitrocinnamate presents some ambiguity across various
sources. While some supplier safety data sheets indicate no classification, others suggest
potential hazards. For a conservative safety approach, it is prudent to consider the potential for
irritation.

It is critical to note that comprehensive toxicological data for Ethyl 3-nitrocinnamate is not
readily available in public databases. One source indicates potential hazards, which are listed
below. However, other sources state that GHS classification data is not available.[5] For
context, the structurally similar isomer, Ethyl 4-nitrocinnamate (CAS 953-26-4), is classified as
a skin, eye, and respiratory irritant.[6]

GHS Classification (Note: Conflicting Data Exists)

Hazard Class Hazard Statement Pictogram Signal Word

H302: Harmful if

Acute Toxicity, Oral Warning
swallowed
Skin H315: Causes skin )
: o o Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o o Warning
Damage/Irritation eye irritation
STOT - Single H335: May cause ]
) o Warning
Exposure respiratory irritation
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This classification is based on limited available data and should be treated with caution. Always
refer to the supplier-specific SDS.

Toxicological Data Summary

Test Result

Acute Oral Toxicity No quantitative data (e.g., LD50) available.
Acute Dermal Toxicity No data available.

Acute Inhalation Toxicity No data available.

Skin Irritation/Corrosion No definitive study data available.

Eye Irritation/Corrosion No definitive study data available.

Germ Cell Mutagenicity No data available.

Not identified as a carcinogen by IARC or NTP.
[7]

Carcinogenicity

Handling, Storage, and Personal Protective
Equipment (PPE)

Safe laboratory practice requires stringent adherence to handling and storage protocols.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container.
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e Keep in a cool, dry, and well-ventilated area.[3]

 Recommended storage temperature is often cited as room temperature or 2-8°C.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use impervious gloves (e.g., nitrile rubber). Wear a lab coat and ensure full

skin coverage.

» Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-
approved particulate respirator (e.g., N95).
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Hazard Assessment

Assess Task Hazards:
- Inhalation (dust)
- Skin Contact
- Eye Contact

Dust/Aerosol Dermal Dermal Splash/Dust
Potential Cantact Contact Potential
Required PPE
\4 \/ \4 \4
Respiratory Protection Hand Protection Body Protection Eye/Face Protection
(e.g., N95 Respirator) (Nitrile Gloves) (Lab Coat) (Safety Goggles)
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nhated | Inhalation Provide Oxygen/CPR if needed
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T
Eye Contact
4 Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Health and Safety of Ethyl 3-
nitrocinnamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181331#health-and-safety-information-for-ethyl-3-
nitrocinnamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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